Cas no 832737-45-8 (1-(4-fluorophenyl)methylpiperidine-3-carboxylic acid)

1-(4-Fluorophenyl)methylpiperidine-3-carboxylic acid is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a carboxylic acid functional group with a 4-fluorobenzyl-substituted piperidine core, offering versatility as a building block for drug discovery or as an intermediate in organic synthesis. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the piperidine scaffold contributes to conformational flexibility. This compound may be of interest in the development of CNS-targeting agents or enzyme inhibitors due to its balanced lipophilicity and hydrogen-bonding capacity. Its crystalline form facilitates handling and purification in laboratory settings.

1-(4-fluorophenyl)methylpiperidine-3-carboxylic acid structure

832737-45-8 structure

Product Name:1-(4-fluorophenyl)methylpiperidine-3-carboxylic acid

CAS No:832737-45-8

MF:C₁₃H₁₆FNO₂

MW:237.270047187805

MDL:MFCD04971127

CID:822091

PubChem ID:5092358

Update Time:2025-10-29

1-(4-fluorophenyl)methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluorobenzyl)piperidine-3-carboxylic acid
- 1-(4-FLUORO-BENZYL)-PIPERIDINE-3-CARBOXYLIC ACID
- 1-(4-Fluorobenzyl)piperidine-3-carboxylic acid hydrochloride
- 1-[(4-fluorophenyl)methyl]-3-Piperidinecarboxylic acid
- AKOS016341088
- FT-0745128
- AKOS000125344
- 1-(4-fluorobenzyl)piperidine-3-carboxylicacid
- BB 0220109
- F1908-2098
- CS-0312941
- 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic Acid
- 832737-45-8
- DTXSID00408229
- MFCD04971127
- LS-10543
- AM10753
- G71209
- STK312258
- 1-(4-FLUORO-BENZYL)-PIPERIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
- ALBB-029652
- 3-piperidinecarboxylic acid, 1-[(4-fluorophenyl)methyl]-
- 1-(4-fluorophenyl)methylpiperidine-3-carboxylic acid
- MDL： MFCD04971127
- Inchi： 1S/C13H16FNO2/c14-12-5-3-10(4-6-12)8-15-7-1-2-11(9-15)13(16)17/h3-6,11H,1-2,7-9H2,(H,16,17)
- InChI Key： QBEDEVJXKRAWAC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CN1CCCC(C(=O)O)C1

Computed Properties

Exact Mass: 237.11650692g/mol
Monoisotopic Mass: 237.11650692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.234
Boiling Point: 363.6±37.0 °C at 760 mmHg
Flash Point: 173.7±26.5 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-fluorophenyl)methylpiperidine-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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